(R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile

• Molecular Formula: C8H15N3O2S
• Molecular Weight: 217.29 g/mol
• IUPAC Name: 2-[(2R)-4-ethylsulfonylpiperazin-2-yl]acetonitrile
• InChI: InChI=1S/C8H15N3O2S/c1-2-14(12,13)11-6-5-10-8(7-11)3-4-9/h8,10H,2-3,5-7H2,1H3/t8-/m1/s1
• InChI Key: LXRIWNJUTRXFFH-MRVPVSSYSA-N
• Isomeric SMILES: CCS(=O)(=O)N1CCN[C@@H](C1)CC#N
• Canonical SMILES: CCS(=O)(=O)N1CCNC(C1)CC#N

Description

“®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile” is a chiral organic compound with the following structural formula:

$$\text{(R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile}$$(R)-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile

It contains a piperazine ring, an ethylsulfonyl group, and a nitrile functional group. The chirality arises from the presence of an asymmetric carbon center.

Preparation Methods

Synthetic Routes: Several synthetic routes exist for the preparation of this compound. One common method involves the reaction of ®-2-(4-chloropiperazin-2-yl)acetonitrile with an ethylsulfonyl chloride reagent. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product.

Reaction Conditions: The reaction typically occurs under mild conditions, using a suitable solvent (such as dichloromethane or acetonitrile) and a base (such as triethylamine). The reaction temperature is usually around room temperature.

Industrial Production: Industrial-scale production of “®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile” involves optimization of the synthetic route, purification steps, and scalability. Companies may employ continuous flow processes or batch reactions to produce this compound efficiently.

Chemical Reactions Analysis

Reaction Types:

Nucleophilic Substitution: The initial synthesis involves nucleophilic substitution of the chlorine atom in ®-2-(4-chloropiperazin-2-yl)acetonitrile with the ethylsulfonyl group.

Hydrolysis: The nitrile group can undergo hydrolysis to form the corresponding carboxylic acid under acidic or basic conditions.

Common Reagents and Conditions:

Ethylsulfonyl Chloride: Used for introducing the ethylsulfonyl group.

Triethylamine (TEA): A common base to facilitate the nucleophilic substitution.

Acid or Base: Required for hydrolysis of the nitrile group.

Major Products: The major product is the desired “®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile.”

Scientific Research Applications

Chemistry:

• As a building block in the synthesis of more complex molecules.
• Investigated for its reactivity in various transformations.

Biology and Medicine:

• Potential use as a pharmacophore in drug design.
• Studied for its interactions with biological receptors.

Industry:

• Used in the preparation of specialty chemicals.

Mechanism of Action

The exact mechanism of action for “®-2-(4-(Ethylsulfonyl)piperazin-2-yl)acetonitrile” depends on its specific application. It may act as a ligand, enzyme inhibitor, or participate in other biochemical processes.

Comparison with Similar Compounds

While there are no direct analogs of this compound, its unique combination of functional groups makes it valuable for targeted applications.